Cas no 14618-66-7 (Propanoic acid, 2-[(carboxymethyl)thio]-)

• Product name: Propanoic acid, 2-[(carboxymethyl)thio]-
• CAS No: 14618-66-7
• MF: C₅H₈O₄S
• MW: 164.179620742798
• CID: 1315823
• PubChem ID: 3320746

Propanoic acid, 2-[(carboxymethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-[(carboxymethyl)thio]-
• AKOS005096558
• 2-[(Carboxymethyl)thio]propanoic acid
• 2-(carboxymethylsulfanyl)propanoic Acid
• 3-Thiapentanedioic acid, 2-methyl-
• (carboxymethylthio)propanoicacid
• 6H-354S
• 2-[(carboxymethyl)sulfanyl]propanoic acid
• MFCD04125757
• 2-[(carboxymethyl)sulfanyl]propanoicacid
• 14618-66-7
• DTXSID301288549
• SCHEMBL1578703

• Inchi： InChI=1S/C5H8O4S/c1-3(5(8)9)10-2-4(6)7/h3H,2H2,1H3,(H,6,7)(H,8,9)
• InChI Key： UEHXJEXLYJVLTJ-UHFFFAOYSA-N
• SMILES： CC(C(=O)O)SCC(=O)O

Computed Properties

• Exact Mass: 164.01432991g/mol
• Monoisotopic Mass: 164.01432991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.9Ų
• XLogP3: 0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives Thiodiacetic acid derivatives